N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide

• Molecular Formula: C24H21BrClN3O2
• Molecular Weight: 498.8 g/mol
• IUPAC Name: N-[2-(4-benzoylpiperazin-1-yl)phenyl]-5-bromo-2-chlorobenzamide
• InChI: InChI=1S/C24H21BrClN3O2/c25-18-10-11-20(26)19(16-18)23(30)27-21-8-4-5-9-22(21)28-12-14-29(15-13-28)24(31)17-6-2-1-3-7-17/h1-11,16H,12-15H2,(H,27,30)
• InChI Key: CEGLMXXCTGCEDH-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2NC(=O)C3=C(C=CC(=C3)Br)Cl)C(=O)C4=CC=CC=C4

Description

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide, also known as BBR 3464, is a synthetic compound that has shown promising results in scientific research. BBR 3464 belongs to the class of platinum-containing drugs and has been studied extensively for its potential use in cancer therapy.

Mechanism of Action

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 works by binding to DNA and forming cross-links between adjacent strands. This prevents DNA from unwinding and replicating, which ultimately leads to cell death. N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has been shown to be effective against cancer cells that are resistant to other chemotherapy drugs.
Biochemical and Physiological Effects
N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has also been shown to inhibit the growth and proliferation of cancer cells. In addition, N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has been shown to have minimal toxicity to normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 is its broad spectrum of activity against a wide range of cancer cell lines. It has also been shown to be effective against cancer cells that are resistant to other chemotherapy drugs. However, N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has some limitations in lab experiments. It is a highly reactive compound and can be difficult to work with. In addition, it has a short half-life and can rapidly degrade in biological systems.

Future Directions

There are a number of future directions for the study of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464. One area of research is the development of new analogs of N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 that may have improved efficacy and reduced toxicity. Another area of research is the development of new delivery systems for N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 that may improve its bioavailability and reduce its toxicity. Finally, there is a need for further studies to determine the optimal dosing and treatment regimens for N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 in cancer therapy.

Synthesis Methods

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 is synthesized using a multi-step process that involves the reaction of 2-chloro-5-bromo-benzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-benzoyl-piperazine to form the intermediate, which is further reacted with 2-(4-aminophenyl)phenol to form N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464.

Scientific Research Applications

N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 has been extensively studied for its potential use in cancer therapy. It has been shown to be effective against a wide range of cancer cell lines, including ovarian, breast, lung, and colon cancer. N-[2-(4-benzoyl-1-piperazinyl)phenyl]-5-bromo-2-chlorobenzamide 3464 works by binding to DNA and forming cross-links, which prevent cancer cells from dividing and growing.